5-(Sulfamoylmethyl)furan-2-carboxylic acid
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Description
5-(Sulfamoylmethyl)furan-2-carboxylic acid: is an organic compound that belongs to the class of furan derivatives Furans are heterocyclic compounds characterized by a five-membered aromatic ring containing one oxygen atom
Properties
Molecular Formula |
C6H7NO5S |
|---|---|
Molecular Weight |
205.19 g/mol |
IUPAC Name |
5-(sulfamoylmethyl)furan-2-carboxylic acid |
InChI |
InChI=1S/C6H7NO5S/c7-13(10,11)3-4-1-2-5(12-4)6(8)9/h1-2H,3H2,(H,8,9)(H2,7,10,11) |
InChI Key |
JDJWQJRKAUOAHT-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(OC(=C1)C(=O)O)CS(=O)(=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 5-(Sulfamoylmethyl)furan-2-carboxylic acid typically involves the introduction of a sulfamoylmethyl group to a furan ring. One common method is the reaction of furan-2-carboxylic acid with sulfamoylmethyl chloride in the presence of a base such as triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane at room temperature.
Industrial Production Methods: Industrial production of this compound may involve more scalable and efficient methods, such as continuous flow synthesis. This approach allows for better control over reaction conditions and yields, making it suitable for large-scale production. Catalysts and optimized reaction parameters are often employed to enhance the efficiency and selectivity of the synthesis process.
Chemical Reactions Analysis
Types of Reactions: 5-(Sulfamoylmethyl)furan-2-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The furan ring can be oxidized to form furan-2,5-dicarboxylic acid.
Reduction: The compound can be reduced to form tetrahydrofuran derivatives.
Substitution: The sulfamoylmethyl group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Catalysts such as palladium on carbon (Pd/C) are used in hydrogenation reactions.
Substitution: Nucleophilic reagents like amines or thiols can be used for substitution reactions.
Major Products Formed:
Oxidation: Furan-2,5-dicarboxylic acid.
Reduction: Tetrahydrofuran derivatives.
Substitution: Various substituted furan derivatives depending on the nucleophile used.
Scientific Research Applications
Chemistry: 5-(Sulfamoylmethyl)furan-2-carboxylic acid is used as a building block in organic synthesis
Biology: In biological research, this compound is studied for its potential as a bioactive molecule. Its derivatives may exhibit antimicrobial, anti-inflammatory, or anticancer properties, making it a subject of interest in drug discovery.
Medicine: The compound’s potential therapeutic properties are explored in medicinal chemistry. Researchers investigate its efficacy and safety as a lead compound for developing new pharmaceuticals.
Industry: In the industrial sector, 5-(Sulfamoylmethyl)furan-2-carboxylic acid is used in the production of specialty chemicals and polymers. Its unique chemical properties make it valuable in the synthesis of high-performance materials.
Mechanism of Action
The mechanism of action of 5-(Sulfamoylmethyl)furan-2-carboxylic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The sulfamoylmethyl group can enhance the compound’s binding affinity and specificity for its targets, leading to desired biological effects. Molecular docking studies and biochemical assays are often used to elucidate the pathways involved.
Comparison with Similar Compounds
Furan-2-carboxylic acid: Lacks the sulfamoylmethyl group, resulting in different chemical properties and reactivity.
5-Hydroxymethylfurfural: A related furan derivative with a hydroxymethyl group instead of a sulfamoylmethyl group.
2,5-Furandicarboxylic acid: Contains two carboxylic acid groups, making it a key building block for bio-based polymers.
Uniqueness: 5-(Sulfamoylmethyl)furan-2-carboxylic acid is unique due to the presence of the sulfamoylmethyl group, which imparts distinct chemical reactivity and potential biological activity. This makes it a versatile compound for various applications in research and industry.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
